Cas no 3546-50-7 (Pyrimidine-2,4,5-triamine)

• Product Name: Pyrimidine-2,4,5-triamine
• CAS No: 3546-50-7
• MF: C₄H₇N₅
• MW: 125.131879091263
• MDL: MFCD00127953
• CID: 310685
• PubChem ID: 148506
• Update Time: 2025-11-06

Pyrimidine-2,4,5-triamine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-2,4,5-triamine
• 2,4,5-Pyrimidinetriamine
• 2,4,5-TRIAMINOPYRIMIDINE
• 2,4,5-TRIAMINOPYRIMIDINE,PRACTICAL
• (2,4-diaminopyrimidin-5-yl)amine
• 2,3-DIHYDRO-1-BENZOFURAN-5-YL ISOCYANATE
• 2,4,5-triaminopirimidine
• 2,5,6-diaminopyrimidine
• 2,5,6-triaminopyrimidine
• pyrimidine-2,4,5-triyltriamine
• NSC-65987
• SB56388
• DTXSID00956871
• triaminopyrimidine
• AC-27246
• SCHEMBL33992
• Pyrimidine,4,5-triamino-
• CS-0045905
• 3546-50-7
• NCIOpen2_000199
• Z2168496108
• Pyrimidinetriamine
• A874604
• Pyrimidine, 2,4,5-triamino-
• 50855-02-2
• NSC65987
• 2,4-Diimino-1,2,3,4-tetrahydropyrimidin-5-amine
• EN300-136453
• AKOS006275729
• NSC 65987
• 2,4,5-Pyrimidinetriamine #
• FT-0754159
• DB-352668
• DB-027570

• MDL： MFCD00127953
• Inchi： 1S/C4H7N5/c5-2-1-8-4(7)9-3(2)6/h1H,5H2,(H4,6,7,8,9)
• InChI Key： CSNFMBGHUOSBFU-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1N)N

Computed Properties

• Exact Mass: 125.07000
• Monoisotopic Mass: 125.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.84000
• LogP: 0.96680

Additional information on Pyrimidine-2,4,5-triamine

Pyrimidine-2,4,5-Triamine: A Comprehensive Overview

Pyrimidine-2,4,5-triamine, also known by its CAS registry number 3546-50-7, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of pyrimidines, which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The additional two nitrogen atoms at positions 2 and 4 make Pyrimidine-2,4,5-triamine a unique derivative with distinct chemical properties and reactivity.

The synthesis of Pyrimidine-2,4,5-triamine has been extensively studied due to its role as an intermediate in the preparation of various bioactive compounds. Recent advancements in synthetic methodologies have enabled the efficient production of this compound using both traditional and modern techniques. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and selectivity in the preparation of Pyrimidine-2,4,5-triamine. These studies highlight the importance of optimizing synthesis methods to meet the growing demand for this compound in pharmaceutical and material science applications.

In terms of chemical properties, Pyrimidine-2,4,5-triamine exhibits strong electron-withdrawing effects due to the presence of multiple nitrogen atoms in its structure. This characteristic makes it highly reactive towards electrophilic substitution reactions. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions has opened new avenues for its application in catalysis and sensing technologies.

The biological activity of Pyrimidine-2,4,5-triamine has also been a focal point of recent research efforts. Scientists have investigated its potential as an antiviral agent and anticancer drug candidate. For example, studies have shown that derivatives of Pyrimidine-2,4,5-triamine can inhibit viral replication by targeting specific enzymes involved in the viral life cycle. Additionally, certain analogs have exhibited cytotoxic effects against cancer cells, suggesting their potential use in chemotherapy.

From a materials science perspective, Pyrimidine-2,4,5-triamine has been employed as a ligand in the synthesis of novel metal complexes with unique magnetic and optical properties. These complexes have shown promise in applications such as data storage devices and light-emitting diodes (LEDs). Furthermore, researchers have explored the use of this compound in the development of stimuli-responsive materials that can change their properties under external conditions like temperature or pH changes.

In conclusion, Pyrimidine-2,4,5-triamine (CAS No. 3546-50-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing research in pharmaceuticals